3-{(Z)-[3-(1,3-benzodioxol-5-ylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(methylamino)-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C21H16N4O4S2
• Molecular Weight: 452.5 g/mol
• IUPAC Name: (5Z)-3-(1,3-benzodioxol-5-ylmethyl)-5-[[2-(methylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H16N4O4S2/c1-22-18-13(19(26)24-7-3-2-4-17(24)23-18)9-16-20(27)25(21(30)31-16)10-12-5-6-14-15(8-12)29-11-28-14/h2-9,22H,10-11H2,1H3/b16-9-
• InChI Key: LBKNWXPBFSRJBB-SXGWCWSVSA-N
• Isomeric SMILES: CNC1=C(C(=O)N2C=CC=CC2=N1)/C=C\3/C(=O)N(C(=S)S3)CC4=CC5=C(C=C4)OCO5
• Canonical SMILES: CNC1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)CC4=CC5=C(C=C4)OCO5

Description

The compound 3-{(Z)-[3-(1,3-benzodioxol-5-ylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(methylamino)-4H-pyrido[1,2-a]pyrimidin-4-one (CAS: 488087-13-4) is a heterocyclic molecule featuring a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidinone moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{(Z)-[3-(1,3-benzodioxol-5-ylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(methylamino)-4H-pyrido[1,2-a]pyrimidin-4-one typically involves multi-step organic reactions. One common approach starts with the preparation of the benzodioxole moiety, followed by the formation of the thiazolidinone ring through a cyclization reaction. The final step involves the coupling of the thiazolidinone intermediate with the pyridopyrimidinone core under specific conditions, such as the use of a palladium catalyst and a suitable base .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for scaling up the synthesis .

Chemical Reactions Analysis

Types of Reactions

3-{(Z)-[3-(1,3-benzodioxol-5-ylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(methylamino)-4H-pyrido[1,2-a]pyrimidin-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at specific positions on the benzodioxole or thiazolidinone rings.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like potassium carbonate.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohols or amines .

Scientific Research Applications

3-{(Z)-[3-(1,3-benzodioxol-5-ylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(methylamino)-4H-pyrido[1,2-a]pyrimidin-4-one has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its anticancer, antimicrobial, and anti-inflammatory properties.

Industry: Utilized in the development of advanced materials and coatings

Mechanism of Action

The mechanism of action of 3-{(Z)-[3-(1,3-benzodioxol-5-ylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(methylamino)-4H-pyrido[1,2-a]pyrimidin-4-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit the activity of certain kinases, thereby affecting cell signaling pathways involved in cancer progression .

Comparison with Similar Compounds

Table 1: Structural Comparison of Analogues

Compound Name / CAS	Thiazolidinone Substituent	Pyrido-Pyrimidinone Substituent	Key Features
Target Compound (488087-13-4)	1,3-Benzodioxol-5-ylmethyl	2-(Methylamino)	Benzodioxole enhances lipophilicity; methylamino may influence H-bonding.
383904-28-7	Benzyl	2-(Ethylamino)	Benzyl group increases steric bulk; ethylamino may alter pharmacokinetics.
2-(Ethylamino)-3-{(Z)-[...]-4-one	2-Phenylethyl	2-(Ethylamino)	Phenethyl substituent offers extended π-conjugation; ethylamino group.
10a ()	Phenyl	6-Methyl, 1-phenyl	Simpler phenyl group; pyrazolo-pyrimidinone core instead of pyrido-pyrimidinone.

Spectral and Physicochemical Properties

The benzodioxole group in the target compound would introduce distinct NMR signals (e.g., methylenedioxy protons at δ 5.9–6.1 ppm) and UV absorbance due to extended conjugation .

Theoretical and Experimental Considerations

• Electronic Effects: The benzodioxole group’s electron-rich nature may stabilize the thiazolidinone ring via resonance, altering redox properties compared to phenyl or benzyl analogues .
• Steric and Solubility Profiles : The methylenedioxy group increases steric hindrance but improves water solubility relative to purely hydrophobic substituents (e.g., phenethyl in ).